5-(4-chlorophenyl)-7-(4-ethoxyphenyl)-6-pyridin-3-yl-2,3,6,7-tetrahydropyrrolo[3,4-e][1,4]diazepin-8(1H)-one

• Molecular Formula: C26H23ClN4O2
• Molecular Weight: 458.9 g/mol
• IUPAC Name: 5-(4-chlorophenyl)-7-(4-ethoxyphenyl)-6-pyridin-3-yl-1,2,3,6-tetrahydropyrrolo[3,4-e][1,4]diazepin-8-one
• InChI: InChI=1S/C26H23ClN4O2/c1-2-33-21-11-9-20(10-12-21)31-25(18-4-3-13-28-16-18)22-23(17-5-7-19(27)8-6-17)29-14-15-30-24(22)26(31)32/h3-13,16,25,30H,2,14-15H2,1H3
• InChI Key: UZYFIOITHWOHCI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(C3=C(C2=O)NCCN=C3C4=CC=C(C=C4)Cl)C5=CN=CC=C5

Description

5-(4-CHLOROPHENYL)-7-(4-ETHOXYPHENYL)-6-(3-PYRIDYL)-2,3,6,7-TETRAHYDROPYRROLO[3,4-E][1,4]DIAZEPIN-8(1H)-ONE is a complex organic compound with a unique structure that includes chlorophenyl, ethoxyphenyl, and pyridyl groups

Preparation Methods

The synthesis of 5-(4-CHLOROPHENYL)-7-(4-ETHOXYPHENYL)-6-(3-PYRIDYL)-2,3,6,7-TETRAHYDROPYRROLO[3,4-E][1,4]DIAZEPIN-8(1H)-ONE involves multiple steps, including the formation of intermediate compounds. The reaction conditions typically require specific reagents and catalysts to ensure the desired product is obtained with high yield and purity. Industrial production methods may involve optimization of these synthetic routes to scale up the process while maintaining efficiency and cost-effectiveness .

Chemical Reactions Analysis

This compound can undergo various types of chemical reactions, including:

Oxidation: It can be oxidized under specific conditions to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another. Common reagents and conditions used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions

Scientific Research Applications

5-(4-CHLOROPHENYL)-7-(4-ETHOXYPHENYL)-6-(3-PYRIDYL)-2,3,6,7-TETRAHYDROPYRROLO[3,4-E][1,4]DIAZEPIN-8(1H)-ONE has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: The compound is studied for its potential biological activities, including its interaction with biological molecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development for treating specific diseases.

Industry: It may be used in the production of specialty chemicals and materials

Mechanism of Action

The mechanism by which this compound exerts its effects involves its interaction with specific molecular targets and pathways. It may bind to certain receptors or enzymes, altering their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar compounds to 5-(4-CHLOROPHENYL)-7-(4-ETHOXYPHENYL)-6-(3-PYRIDYL)-2,3,6,7-TETRAHYDROPYRROLO[3,4-E][1,4]DIAZEPIN-8(1H)-ONE include:

5-Bromo-2-chlorophenyl (4-ethoxyphenyl)methanone: This compound shares some structural similarities and is used in similar applications.

Pinacol boronic esters: These compounds are valuable building blocks in organic synthesis and share some functional group similarities